Cas no 760192-00-5 (Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester)

Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester structure
760192-00-5 structure
Product name:Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester
CAS No:760192-00-5
MF:C20H15NO3
MW:317.338005304337
CID:1780693

Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester
    • Inchi: 1S/C20H15NO3/c22-19(15-8-2-1-3-9-15)17-11-4-5-12-18(17)20(23)24-14-16-10-6-7-13-21-16/h1-13H,14H2
    • InChI Key: VBQIZPZBIFDWJZ-UHFFFAOYSA-N
    • SMILES: C(OCC1=NC=CC=C1)(=O)C1=CC=CC=C1C(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 317.10525

Experimental Properties

  • Density: 1.223±0.06 g/cm3(Predicted)
  • Boiling Point: 467.3±25.0 °C(Predicted)
  • PSA: 56.26
  • pka: 3.26±0.12(Predicted)

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